1-allyl-5-chloro-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide

• IUPAC Name: 5-chloro-2-oxo-N-phenyl-1-prop-2-enylpyridine-3-carboxamide
• InChI: InChI=1S/C15H13ClN2O2/c1-2-8-18-10-11(16)9-13(15(18)20)14(19)17-12-6-4-3-5-7-12/h2-7,9-10H,1,8H2,(H,17,19)
• InChI Key: ZWCNJAMJPQVCLG-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C=C(C=C(C1=O)C(=O)NC2=CC=CC=C2)Cl
• Molecular Formula: C15H13ClN2O2
• DSSTOX Substance ID: DTXSID501320444
• Molecular Weight: 288.73 g/mol
• Solubility: 6.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 339028-49-8

Description

1-Allyl-5-chloro-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide is a chemical compound with the molecular formula C15H13ClN2O2. It has an average mass of 288.729 Da and a monoisotopic mass of 288.066559 Da. This compound is a derivative of quinolone, a scaffold that holds significant relevance in medicinal chemistry.

Synthesis Analysis

The synthesis of 1-allyl-5-chloro-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide and similar compounds involves a green and efficient methodology. The process involves the conversion of N-1 substituted 4-Quinolone 3-Carboxylate to its corresponding carbamates. This method provides a robust pathway for the convenient synthesis of N-1 substituted 4-Quinolone-3-Carboxamides.

Molecular Structure Analysis

The molecular structure of this compound is based on the 4-quinolone scaffold, which is a privileged scaffold in terms of its druggability. The 4-quinolone scaffold is found in more than 60 FDA approved drugs. These isolated 4-quinolones are categorized by an alkyl or alkenyl group at C-2, and C-3.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated antiviral properties. For instance:

• Methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate (1) exhibited inhibitory activity against influenza A with an IC50 of 7.53 μmol/L and a high selectivity index (SI) value against CoxB3 virus.
• 4-Alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives displayed potent antiviral activity against Coxsackie B4 virus, with IC50 values ranging from 0.4 to 2.1 μg/mL.

Antitubercular Activity

Chlorine derivatives of indole have shown promising antitubercular effects. Notably, 5-chloro-3-phenyl-N’-((2-phenyl-1H-indol-3-yl)methylene)-1H-indole-2-carbohydrazide exhibited potent growth inhibition against H37Rv Mycobacterium tuberculosis (MIC = 0.2 μg/mL).

Other Potential Applications

While the above areas highlight specific activities, indole derivatives, including our compound of interest, have also been investigated for:

Future Directions

The future directions for this compound involve exploring its therapeutic potential. The adopted methodology for its synthesis may also be adaptable for the derivatization of other less reactive carboxylate species.